Cas no 2229354-33-8 (1-({3-(trifluoromethyl)sulfanylphenyl}methyl)piperazine)

• Product Name: 1-({3-(trifluoromethyl)sulfanylphenyl}methyl)piperazine
• CAS No: 2229354-33-8
• MF: C₁₂H₁₅F₃N₂S
• MW: 276.321111917496
• CID: 5810892
• PubChem ID: 165882968
• Update Time: 2025-05-25

1-({3-(trifluoromethyl)sulfanylphenyl}methyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-({3-(trifluoromethyl)sulfanylphenyl}methyl)piperazine
• 2229354-33-8
• 1-({3-[(trifluoromethyl)sulfanyl]phenyl}methyl)piperazine
• EN300-1961683

• Inchi： 1S/C12H15F3N2S/c13-12(14,15)18-11-3-1-2-10(8-11)9-17-6-4-16-5-7-17/h1-3,8,16H,4-7,9H2
• InChI Key： ZPTKWFNVYDINEL-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(=C1)CN1CCNCC1

Computed Properties

• Exact Mass: 276.09080415g/mol
• Monoisotopic Mass: 276.09080415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.6Ų

Additional information on 1-({3-(trifluoromethyl)sulfanylphenyl}methyl)piperazine

Research Brief on 1-({3-(trifluoromethyl)sulfanylphenyl}methyl)piperazine (CAS: 2229354-33-8)

1-({3-(trifluoromethyl)sulfanylphenyl}methyl)piperazine (CAS: 2229354-33-8) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethylsulfanylphenyl and piperazine moieties, exhibits potential pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural characterization, and preliminary biological evaluations, aiming to explore its therapeutic applications.

The synthesis of 1-({3-(trifluoromethyl)sulfanylphenyl}methyl)piperazine involves a multi-step organic reaction process, with the trifluoromethylsulfanyl group playing a critical role in enhancing the compound's metabolic stability and lipophilicity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. These efforts have laid a solid foundation for further pharmacological investigations.

Preliminary in vitro studies have demonstrated that 1-({3-(trifluoromethyl)sulfanylphenyl}methyl)piperazine exhibits moderate affinity for certain neurotransmitter receptors, particularly those involved in the central nervous system (CNS). This suggests potential applications in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. However, further studies are required to elucidate its exact mechanism of action and optimize its pharmacokinetic properties.

In addition to its CNS-related applications, recent research has explored the compound's potential as an antimicrobial agent. Initial findings indicate that 1-({3-(trifluoromethyl)sulfanylphenyl}methyl)piperazine possesses activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These results highlight its versatility and warrant further investigation into its antimicrobial mechanisms and potential clinical utility.

Despite these promising findings, challenges remain in the development of 1-({3-(trifluoromethyl)sulfanylphenyl}methyl)piperazine as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and formulation optimization. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-({3-(trifluoromethyl)sulfanylphenyl}methyl)piperazine (CAS: 2229354-33-8) represents a promising scaffold for drug discovery, with potential applications in both CNS disorders and antimicrobial therapy. Continued research efforts will be crucial to fully unlock its therapeutic potential and translate these findings into clinically viable treatments.